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Compound of Interest

Compound Name: ZD0947

Cat. No.: B1682409 Get Quote

AZD0947: Not a Cancer Therapeutic
Contrary to the topic of this request, the compound AZD0947 is not a therapeutic agent for

cancer research. Available information indicates that AZD0947 is a potassium (K+) channel

opener.[1] This compound was under investigation by AstraZeneca for the potential treatment

of overactive bladder.[1]

Development of AZD0947 appears to have been discontinued. The drug was in Phase II clinical

trials as of March 2003, but by October 2004, it was no longer listed in the company's

development pipeline.[1]

Due to the fact that AZD0947 was not developed for oncological applications, there is no

publicly available data on its use in cancer research models. Consequently, the creation of

detailed application notes, experimental protocols, quantitative data tables, and signaling

pathway diagrams for this compound in the context of cancer research is not possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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